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Compound of Interest

Compound Name: (4-Aminocyclohexyl)methanol

Cat. No.: B2426508 Get Quote

For the discerning researcher, scientist, and drug development professional, the selection of

the appropriate building blocks is a critical decision that profoundly influences the efficiency,

stereoselectivity, and ultimate success of a synthetic route. Among the versatile synthons

available, amino alcohols represent a cornerstone class of compounds, valued for their

bifunctionality which allows for their application as intermediates, chiral auxiliaries, and

catalysts. This guide provides an in-depth technical comparison of (4-
Aminocyclohexyl)methanol with other prominent amino alcohols, namely the acyclic

ethanolamine and the sterically hindered 2-amino-2-methyl-1-propanol. Our analysis is

grounded in experimental data to provide an objective assessment of their respective

performances in key synthetic applications.

Introduction to (4-Aminocyclohexyl)methanol: A
Cycloaliphatic Amino Alcohol
(4-Aminocyclohexyl)methanol is an organic compound featuring a cyclohexane ring

substituted with both an amino group and a hydroxymethyl group.[1][2] This bifunctional nature,

with the amine and alcohol moieties held in a specific spatial relationship by the rigid

cyclohexane backbone, imparts unique chemical properties and reactivity. The compound

exists as cis and trans diastereomers, with the trans isomer being particularly significant in

pharmaceutical synthesis due to its well-defined stereochemistry.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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